2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H16FN5O3/c20-13-6-8-15(9-7-13)23-10-11-24-17(27)18(28)25(22-19(23)24)12-16(26)21-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,21,26)
• InChI Key: OQLKKGOJKYVPJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C19H16FN5O3
• Molecular Weight: 381.4 g/mol

Description

The compound “2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-phenylacetamide” is a derivative of the pyrrolo[2,1-f][1,2,4]triazine scaffold. This scaffold is an integral part of several kinase inhibitors and nucleoside drugs, including avapritinib and remdesivir.

Synthesis Analysis

The synthesis of 1,2,4-triazines, which are part of the compound’s structure, can be achieved through a redox-efficient cyclodehydration of β-keto-N-acylsulfonamides with hydrazine salts. This process tolerates a variety of sensitive functionalities. An unexpected rhodium-catalyzed O-H insertion/rearrangement of N-acylhydrazones with N-sulfonyl-1,2,3-triazoles provides common intermediates for the synthesis of 1,2,4-triazines with different substitution patterns.

Molecular Structure Analysis

The molecular structure of the compound is complex due to the presence of multiple fused heterocycles. The pyrrolo[2,1-f][1,2,4]triazine scaffold is particularly interesting and is an integral part of several kinase inhibitors and nucleoside drugs.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its intricate structure. The N-imidoylation product (triazinone) was preferentially obtained when a chlorine halogen source and electron-donating alkyl groups were used.

Future Directions

The pyrrolo[2,1-f][1,2,4]triazine scaffold, which is part of the structure of this compound, has been the focus of recent advances in the development of kinase inhibitors. This suggests that the compound could potentially be used in the development of new drugs, particularly for cancer therapy.